Cas no 2640898-52-6 (4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine)

• Product Name: 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine
• CAS No: 2640898-52-6
• MF: C₂₁H₂₈BrN₅O
• MW: 446.383923530579
• CID: 5316321
• PubChem ID: 155800814
• Update Time: 2025-10-30

4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-[2-(4-Bromophenyl)ethyl]-1-piperazinyl]-6-methyl-2-pyrimidinyl]morpholine
• 2640898-52-6
• 4-(4-{4-[2-(4-bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine
• AKOS040709473
• F6619-5349
• 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine

• Inchi： 1S/C21H28BrN5O/c1-17-16-20(24-21(23-17)27-12-14-28-15-13-27)26-10-8-25(9-11-26)7-6-18-2-4-19(22)5-3-18/h2-5,16H,6-15H2,1H3
• InChI Key： SNOTXWKFPOOGSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCN1CCN(C2C=C(C)N=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 445.14772g/mol
• Monoisotopic Mass: 445.14772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.5±65.0 °C(Predicted)
• pka: 11.30±0.50(Predicted)

Additional information on 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine

Chemical and Biological Properties of 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine (CAS No. 2640898-52-6)

The compound 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine, identified by its CAS number 2640898-52-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a piperazine moiety and a morpholine ring suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of piperazine derivatives in the development of therapeutic agents. Piperazine-based compounds are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. The structural features of this compound, particularly the 4-bromophenyl ethyl side chain and the methylpyrimidine core, contribute to its unique chemical properties. These features may facilitate binding to specific protein targets, which is crucial for drug efficacy.

The morpholine ring in the molecule adds another layer of complexity, potentially influencing solubility and metabolic stability. Morpholine derivatives have been widely explored in pharmaceuticals due to their favorable pharmacokinetic profiles. The combination of these structural elements in 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine makes it an intriguing subject for further research.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools. These methodologies allow researchers to predict the binding affinity and potential interactions of compounds like CAS No. 2640898-52-6 with biological targets. Preliminary computational studies suggest that this molecule may exhibit significant binding potential with certain enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic route but also improve scalability for potential industrial applications.

Biological activity remains a key focus when evaluating new chemical entities. In vitro assays have been conducted to assess the pharmacological properties of CAS No. 2640898-52-6, revealing promising results in certain therapeutic areas. For instance, preliminary data indicate potential inhibitory effects on specific enzymes implicated in inflammatory pathways. Such findings underscore the compound's relevance in addressing unmet medical needs.

The role of molecular diversity in drug discovery cannot be overstated. Compounds like 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine contribute to this diversity by introducing novel structural motifs into the chemical space. This approach is essential for overcoming resistance mechanisms and developing next-generation therapeutics.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, investigating its pharmacokinetic properties will be crucial for assessing its suitability for clinical development.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the field by enabling rapid identification and optimization of lead compounds. AI-driven platforms can analyze vast datasets to predict promising candidates like CAS No. 2640898-52-6, accelerating the development process significantly.

In conclusion, 4-(4-{4-[2-(4-Bromophenyl)ethyl]piperazin-1-yl}-6-methylpyrimidin-2-yl)morpholine (CAS No. 2640898-52-6) represents a compelling example of how structural complexity can yield biologically active molecules with therapeutic potential. Its unique combination of functional groups positions it as a valuable asset in ongoing drug discovery efforts within the pharmaceutical industry.